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Compound of Interest
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sulfonamide

Cat. No.: B2489308 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Overview of 2-Cyclopropylethane-1-sulfonamide (CAS 1487784-

84-8)

Executive Summary
This document provides a comprehensive technical overview of the chemical compound 2-
Cyclopropylethane-1-sulfonamide, identified by the CAS number 1487784-84-8. The

purpose of this guide is to consolidate the available scientific and technical information

regarding this molecule to support research and development efforts. However, a thorough

search of publicly available scientific literature and patent databases has revealed a significant

lack of published data for this specific compound.

While the molecule is commercially available as a building block for chemical synthesis, there

is no substantive information regarding its biological activity, mechanism of action, or specific

applications in drug discovery. This guide will present the known chemical properties and then

discuss the potential applications and research directions based on the general understanding

of the sulfonamide and cyclopropyl moieties, which are common pharmacophores in medicinal

chemistry.

Chemical Properties and Data
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Based on information from chemical suppliers, the fundamental properties of 2-
Cyclopropylethane-1-sulfonamide are summarized below.

Property Value Source

CAS Number 1487784-84-8 Chemical Supplier Catalogs

Molecular Formula C₅H₁₁NO₂S Chemical Supplier Catalogs

Molecular Weight 149.21 g/mol Chemical Supplier Catalogs

IUPAC Name
2-cyclopropylethane-1-

sulfonamide
Chemical Supplier Catalogs

SMILES C1CC1CCS(=O)(=O)N Chemical Supplier Catalogs

Physical Form Solid (presumed)
Inferred from typical small

molecules of this class

Solubility No data available -

Melting Point No data available -

Boiling Point No data available -

Synthesis and Manufacturing
Detailed, peer-reviewed synthetic routes specifically for 2-Cyclopropylethane-1-sulfonamide
are not available in the current body of scientific literature. However, based on general

principles of organic chemistry, a plausible synthetic pathway can be proposed.

A potential synthetic workflow is outlined below. It is important to note that this is a theoretical

pathway and would require experimental validation.
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Figure 1: Proposed synthetic workflow for 2-Cyclopropylethane-1-sulfonamide.

Potential Biological Activity and Signaling Pathways
(Theoretical)
In the absence of specific data for 2-Cyclopropylethane-1-sulfonamide, we can hypothesize

its potential biological activities based on the well-established roles of the sulfonamide and

cyclopropyl groups in medicinal chemistry.

Sulfonamide Moiety: The sulfonamide group is a key feature in a wide range of

pharmaceuticals, most notably in antibacterial drugs (sulfa drugs). These drugs act as

competitive inhibitors of the enzyme dihydropteroate synthase (DHPS), which is crucial for

folate synthesis in bacteria. Inhibition of this pathway disrupts DNA synthesis and repair,

leading to a bacteriostatic effect.

The general mechanism of action for sulfonamide antibacterial drugs is depicted below.
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Figure 2: Theoretical signaling pathway of sulfonamide antibacterial action.

Cyclopropyl Moiety: The cyclopropyl group is often incorporated into drug candidates to

improve metabolic stability, enhance binding affinity to target proteins, and modulate

lipophilicity. Its rigid, three-dimensional structure can provide favorable interactions within a

protein's binding pocket.

Future Research Directions
Given the lack of available data, the following experimental workflow is proposed for the initial

investigation of 2-Cyclopropylethane-1-sulfonamide.
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Figure 3: Proposed experimental workflow for biological characterization.
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Conclusion
2-Cyclopropylethane-1-sulfonamide (CAS 1487784-84-8) is a commercially available

chemical compound with potential for application in drug discovery, largely inferred from the

known properties of its constituent chemical moieties. At present, there is a significant void in

the scientific literature regarding its synthesis, biological activity, and mechanism of action. This

document serves as a foundational guide and a call for further research to elucidate the

therapeutic potential of this molecule. The proposed theoretical frameworks and experimental

workflows provide a starting point for researchers interested in exploring the properties and

applications of 2-Cyclopropylethane-1-sulfonamide.

To cite this document: BenchChem. [In-depth Technical Guide: 2-Cyclopropylethane-1-
sulfonamide (CAS 1487784-84-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2489308#2-cyclopropylethane-1-sulfonamide-cas-
number-1487784-84-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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